Cas no 1188412-94-3 (5,6-diamino-2,3-dihydro-1H-Isoindol-1-one)

• Product Name: 5,6-diamino-2,3-dihydro-1H-Isoindol-1-one
• CAS No: 1188412-94-3
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 1101075
• PubChem ID: 68650357
• Update Time: 2025-04-20

5,6-diamino-2,3-dihydro-1H-Isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 5,6-diamino-2,3-dihydro-1H-Isoindol-1-one
• AT28279
• SCHEMBL3459944
• 5,6-diaminoisoindolin-1-one
• 1188412-94-3
• KAXKHWQURACVTO-UHFFFAOYSA-N

• Inchi： 1S/C8H9N3O/c9-6-1-4-3-11-8(12)5(4)2-7(6)10/h1-2H,3,9-10H2,(H,11,12)
• InChI Key： KAXKHWQURACVTO-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=CC=2CN1)N)N

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 81.1Ų